Cas no 1368381-60-5 (thieno[3,2-d]pyrimidine-6-carbaldehyde)

• Product Name: thieno[3,2-d]pyrimidine-6-carbaldehyde
• CAS No: 1368381-60-5
• MF: C₇H₄N₂OS
• MW: 164.184459686279
• CID: 6043689
• PubChem ID: 82414923
• Update Time: 2025-10-30

thieno[3,2-d]pyrimidine-6-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• thieno[3,2-d]pyrimidine-6-carbaldehyde
• Thieno[3,2-d]pyrimidine-6-carboxaldehyde
• 1368381-60-5
• EN300-6778000

• Inchi： 1S/C7H4N2OS/c10-3-5-1-6-7(11-5)2-8-4-9-6/h1-4H
• InChI Key： ANKRLYBJOFRCJC-UHFFFAOYSA-N
• SMILES： C1=NC=C2SC(C=O)=CC2=N1

Computed Properties

• Exact Mass: 164.00443393g/mol
• Monoisotopic Mass: 164.00443393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 71.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on thieno[3,2-d]pyrimidine-6-carbaldehyde

Comprehensive Overview of Thieno[3,2-d]pyrimidine-6-carbaldehyde (CAS No. 1368381-60-5)

Thieno[3,2-d]pyrimidine-6-carbaldehyde (CAS No. 1368381-60-5) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and materials science research due to its unique structural properties and versatile applications. This compound belongs to the thienopyrimidine family, a class of fused-ring systems that combine thiophene and pyrimidine moieties. The presence of an aldehyde functional group at the 6-position makes it a valuable intermediate for synthesizing more complex molecules, particularly in drug discovery and development.

In recent years, researchers have focused on thieno[3,2-d]pyrimidine derivatives due to their potential therapeutic applications. The compound's CAS No. 1368381-60-5 is frequently searched in academic databases and chemical catalogs, reflecting its growing importance. Its structural framework is often explored for designing kinase inhibitors, antimicrobial agents, and anti-inflammatory drugs. The aldehyde group in thieno[3,2-d]pyrimidine-6-carbaldehyde allows for further functionalization, enabling the creation of diverse derivatives with tailored biological activities.

The synthesis of thieno[3,2-d]pyrimidine-6-carbaldehyde typically involves multi-step organic reactions, including cyclization and oxidation processes. Researchers have optimized these methods to improve yield and purity, making the compound more accessible for industrial and academic use. Its stability under various conditions also makes it a preferred choice for high-throughput screening and combinatorial chemistry.

From an SEO perspective, keywords such as "thieno[3,2-d]pyrimidine synthesis," "CAS 1368381-60-5 applications," and "thienopyrimidine derivatives in drug discovery" are highly relevant. These terms align with current trends in medicinal chemistry, where scientists are increasingly interested in heterocyclic compounds for their bioactivity. Additionally, the compound's role in developing small-molecule therapeutics and its potential in treating diseases like cancer and infectious diseases are hot topics in research communities.

Another area of interest is the use of thieno[3,2-d]pyrimidine-6-carbaldehyde in materials science. Its conjugated system and electron-rich nature make it suitable for designing organic semiconductors, fluorescent probes, and optoelectronic materials. This dual applicability in both life sciences and advanced materials underscores its versatility and broadens its appeal across interdisciplinary fields.

In summary, thieno[3,2-d]pyrimidine-6-carbaldehyde (CAS No. 1368381-60-5) is a compound of significant scientific and industrial value. Its structural features, synthetic accessibility, and multifunctional applications position it as a key player in modern chemical research. As interest in heterocyclic chemistry continues to grow, this compound is likely to remain a focal point for innovation in pharmaceuticals and beyond.